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Abstract

Valganciclovir is an antiviral medication critical in the management of cytomegalovirus (CMV)
infections, particularly in immunocompromised individuals such as organ transplant recipients
and those with HIV/AIDS.[1][2] As a prodrug of ganciclovir, it exhibits significantly improved oral
bioavailability, a key advantage in clinical settings.[3][4] This document provides an in-depth
technical overview of valganciclovir's chemical structure, physicochemical properties,
mechanism of action, and pharmacokinetic profile. Detailed experimental protocols for its
analysis are also presented, alongside graphical representations of its metabolic pathway and
analytical workflows to facilitate a deeper understanding for research and development
professionals.

Chemical Identity and Structure

Valganciclovir is the L-valyl ester of the antiviral drug ganciclovir.[5][6] This esterification
enhances the molecule's absorption from the gastrointestinal tract.[5] Chemically, it is a
synthetic analog of 2'-deoxyguanosine.[5][6]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15748649#bc-rfq
https://synapse.patsnap.com/article/what-is-the-mechanism-of-valganciclovir-hydrochloride
https://www.globalrx.com/articles?article=valganciclovir-hydrochloride-50mg-solution-profile&product_id=114564
https://www.ovid.com/journals/jclph/abstract/00004700-199908000-00005~single-dose-pharmacokinetics-of-valganciclovir-in-hiv--and?redirectionsource=fulltextview
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/valganciclovir-hydrochloride-antiviral-cmv-treatment-prevention
https://en.wikipedia.org/wiki/Valganciclovir
https://pubchem.ncbi.nlm.nih.gov/compound/Valganciclovir
https://en.wikipedia.org/wiki/Valganciclovir
https://en.wikipedia.org/wiki/Valganciclovir
https://pubchem.ncbi.nlm.nih.gov/compound/Valganciclovir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15748649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The chemical name for valganciclovir is 2-[(2-amino-6-0x0-6,9-dihydro-3H-purin-9-

yl)methoxy]-3-hydroxypropyl-(2S)-2-amino-3-methylbutanoate.[5] It is commonly supplied as a

hydrochloride salt, which is a white to off-white crystalline powder.[7][8]

Identifier Value
[2-[(2-amino-6-0x0-1H-purin-9-yl)methoxy]-3-

IUPAC Name hydroxypropyl] (2S)-2-amino-3-
methylbutanoate[6]

CAS Number 175865-60-8 (Valganciclovir)[5][6]

175865-59-5 (Valganciclovir HCI)[9][10][11]

PubChem CID

135413535[5]

Molecular Formula

C14H22N605[5][6][12]

Molecular Formula (HCI Salt)

C14H23CIN605[9][13]

Physicochemical Properties

Valganciclovir hydrochloride is a polar, hydrophilic compound.[7][8] Its physicochemical

properties are summarized in the table below.

Property

Value

Molecular Weight

354.36 g/mol [5][11][12]

Molecular Weight (HCI Salt)

390.82 g/mol [9][10][13]

Melting Point

162-164°C (decomposes)[14]

Solubility

Water: 70 mg/mL at 25°C (pH 7.0)[7][8]

DMSO: 10 mM[14]

pKa

7.6[7][8][15]

n-octanol/water partition coefficient (logP)

-1.5[16]
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Mechanism of Action

Valganciclovir itself is not the active antiviral agent. It is a prodrug that is rapidly converted to
ganciclovir in the body.[2][6]

o Absorption and Conversion: After oral administration, valganciclovir is absorbed through the
intestinal tract and rapidly hydrolyzed by esterases in the intestines and liver to form
ganciclovir and the amino acid L-valine.[2][5][17]

e Phosphorylation: Inside CMV-infected cells, ganciclovir undergoes a three-step
phosphorylation process to become the active ganciclovir triphosphate.[1] The initial
phosphorylation to ganciclovir monophosphate is selectively catalyzed by a viral protein
kinase, UL97, which is present in much higher concentrations in infected cells than in
uninfected cells.[1][5] Subsequently, cellular kinases in the host cell catalyze the formation of
ganciclovir diphosphate and then ganciclovir triphosphate.[5]

« Inhibition of Viral DNA Synthesis: Ganciclovir triphosphate acts as a competitive inhibitor of
deoxyguanosine triphosphate (dGTP).[5] It gets incorporated into the growing viral DNA
chain, leading to the termination of DNA elongation because it lacks the 3'-hydroxyl group
necessary for the addition of the next nucleotide.[1] This effectively halts viral DNA
replication.[1][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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